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Compound of Interest

Compound Name: Rauvoyunine C

Cat. No.: B12439374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rauvoyunine C is a complex indole alkaloid belonging to the large family of natural products

isolated from plants of the Rauvolfia genus. Alkaloids from this genus, such as reserpine and

ajmaline, have a long history of medicinal use and have been the subject of extensive

phytochemical and pharmacological research. This technical guide provides a comprehensive

overview of the known and predicted physicochemical properties of Rauvoyunine C. The

information presented herein is intended to serve as a valuable resource for researchers

engaged in natural product chemistry, pharmacology, and drug discovery and development.

Physicochemical Data
The fundamental physicochemical properties of Rauvoyunine C are summarized in the table

below. These parameters are crucial for its identification, purification, and formulation.
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Property Value Source

CAS Number 1211543-01-9 [1][2][3]

Molecular Formula C₃₂H₃₆N₂O₉ [1][2][3]

Molecular Weight 592.65 g/mol [1][3]

Appearance Powder [1][2]

Melting Point 173-175 °C (from acetone) [1][3]

Boiling Point (Predicted) 685.7 ± 55.0 °C [1][3]

Density (Predicted) 1.39 ± 0.1 g/cm³ [1][3]

pKa (Predicted) 3.97 ± 0.40 [1][3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[1][3]

Experimental Protocols
Detailed experimental protocols for the determination of key physicochemical properties are

outlined below. These represent standard methodologies applicable to natural products like

Rauvoyunine C.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a critical indicator of its purity. The capillary method is

a widely used and reliable technique.

Sample Preparation: A small amount of the dry, powdered Rauvoyunine C is packed into a

thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or an automated detection system.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, to

ensure thermal equilibrium between the sample, the heating block, and the thermometer.
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Observation: The temperature at which the first drop of liquid appears (the onset of melting)

and the temperature at which the last solid crystal melts are recorded. This range represents

the melting point. A sharp melting range (e.g., 0.5-1 °C) is indicative of a pure compound.

Solubility Assessment (Shake-Flask Method)
The shake-flask method is a standard procedure for determining the equilibrium solubility of a

compound in a given solvent.

Sample Preparation: An excess amount of solid Rauvoyunine C is added to a known

volume of the solvent (e.g., water, ethanol, DMSO) in a sealed flask.

Equilibration: The flask is agitated (e.g., using a mechanical shaker) at a constant

temperature for a prolonged period (typically 24-72 hours) to ensure that equilibrium is

reached between the undissolved solid and the saturated solution.

Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the

undissolved solid from the saturated solution.

Quantification: A known volume of the clear, saturated solution is carefully removed and the

concentration of the dissolved Rauvoyunine C is determined using a suitable analytical

technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection or

mass spectrometry. The resulting concentration represents the solubility of the compound in

that solvent at that temperature.
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Physicochemical Property Determination

Start: Pure Rauvoyunine C Sample

Melting Point Determination

Capillary Method

Solubility Assessment

Shake-Flask Method

Spectroscopic Analysis
NMR, IR, MS

Record and Analyze Data End: Physicochemical Profile
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Hypothetical Signaling Pathway for a Rauvolfia Alkaloid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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rauvoyunine-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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